N'-(1-benzyl-4-cyano-1H-1,2,3-triazol-5-yl)-N,N-dimethylimidoformamide

• IUPAC Name: N'-(3-benzyl-5-cyanotriazol-4-yl)-N,N-dimethylmethanimidamide
• InChI: InChI=1S/C13H14N6/c1-18(2)10-15-13-12(8-14)16-17-19(13)9-11-6-4-3-5-7-11/h3-7,10H,9H2,1-2H3/b15-10+
• InChI Key: MZMCHUTUNVOTQR-XNTDXEJSSA-N
• Canonical SMILES: CN(C)C=NC1=C(N=NN1CC2=CC=CC=C2)C#N
• Isomeric SMILES: CN(C)/C=N/C1=C(N=NN1CC2=CC=CC=C2)C#N
• Molecular Formula: C13H14N6
• Molecular Weight: 254.29 g/mol

Description

N-(1-benzyl-4-cyano-1H-1,2,3-triazol-5-yl)-N,N-dimethylimidoformamide, also known as BzT-DMF, is a chemical compound that has attracted significant attention in scientific research due to its potential applications in various fields. BzT-DMF is a versatile compound that can be synthesized using different methods and has shown promising results in biochemical and physiological studies.

Mechanism of Action

N'-(1-benzyl-4-cyano-1H-1,2,3-triazol-5-yl)-N,N-dimethylimidoformamide works by selectively binding to specific targets, such as cancer cells, and disrupting their normal function. This compound can bind to specific proteins or enzymes and inhibit their activity, leading to cell death or apoptosis. This compound can also be used to deliver drugs or imaging agents to specific targets, as it can selectively bind to them and release the payload.
Biochemical and Physiological Effects
This compound has shown promising results in biochemical and physiological studies, including cancer cell inhibition, enzyme inhibition, and drug delivery. This compound has been shown to selectively inhibit cancer cell growth in vitro and in vivo, making it a potential anticancer agent. This compound has also been shown to selectively inhibit specific enzymes, such as proteases and kinases, making it a potential drug discovery tool. This compound can also be used to deliver drugs or imaging agents to specific targets, as it can selectively bind to them and release the payload.

Advantages and Limitations for Lab Experiments

N'-(1-benzyl-4-cyano-1H-1,2,3-triazol-5-yl)-N,N-dimethylimidoformamide has several advantages for lab experiments, including its versatility, selectivity, and ease of synthesis. This compound can be synthesized using different methods, making it a versatile compound for different applications. This compound is also highly selective, as it can selectively bind to specific targets and inhibit their activity. This compound is also easy to synthesize, making it accessible to researchers. However, this compound has some limitations, including its potential toxicity and limited solubility in water. Researchers must handle this compound with caution and consider its potential toxicity when working with it.

Future Directions

There are several future directions for N'-(1-benzyl-4-cyano-1H-1,2,3-triazol-5-yl)-N,N-dimethylimidoformamide research, including its potential applications in drug discovery, bioconjugation, and imaging. This compound can be used to synthesize new compounds with potential therapeutic properties, as it can selectively bind to specific targets and inhibit their activity. This compound can also be used as a bioconjugation tool to attach small molecules, peptides, or proteins to various surfaces or nanoparticles. This compound has potential as an imaging agent for detecting cancer cells, as it can selectively bind to cancer cells and emit a fluorescent signal. Future research should focus on optimizing the synthesis method of this compound, exploring its potential applications in drug discovery and bioconjugation, and developing new imaging agents based on this compound.
Conclusion
In conclusion, this compound is a versatile compound that has attracted significant attention in scientific research due to its potential applications in various fields. This compound can be synthesized using different methods and has shown promising results in biochemical and physiological studies. This compound has potential applications in drug discovery, bioconjugation, and imaging, and future research should focus on optimizing its synthesis method and exploring its potential applications in different fields.

Scientific Research Applications

N'-(1-benzyl-4-cyano-1H-1,2,3-triazol-5-yl)-N,N-dimethylimidoformamide has shown promising results in various scientific research applications, including drug discovery, bioconjugation, and imaging. This compound can be used as a bioconjugation tool to attach small molecules, peptides, or proteins to various surfaces or nanoparticles. This compound can also be used as a drug discovery tool to synthesize new compounds with potential therapeutic properties. This compound has shown potential as an imaging agent for detecting cancer cells, as it can selectively bind to cancer cells and emit a fluorescent signal.